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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247 Get Quote

Technical Support Center: 3,5-Dibromobenzonitrile
This guide provides essential safety information, handling protocols, and emergency

procedures for researchers, scientists, and drug development professionals working with 3,5-
Dibromobenzonitrile (CAS No. 97165-77-0).

Frequently Asked Questions (FAQs)
1. What is 3,5-Dibromobenzonitrile and what are its primary hazards? 3,5-
Dibromobenzonitrile is a chemical compound often used in organic synthesis.[1] It is

classified as a hazardous substance with the following primary risks:

Harmful if swallowed (H302).[2]

Causes skin irritation (H315).[2]

Causes serious eye irritation (H319).[2]

May cause respiratory irritation (H335).[2]

2. What personal protective equipment (PPE) is required when handling this chemical? To

minimize exposure, comprehensive PPE is mandatory. This includes:

Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields

conforming to EN166 (EU) or NIOSH (US) standards.[3][4]
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Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected

for integrity before use.[3][5] A complete protective suit or lab coat should be worn to prevent

skin contact.[3]

Respiratory Protection: Handle only in a well-ventilated area or under a chemical fume hood.

[3][4] If ventilation is inadequate or dust formation is likely, use a NIOSH/MSHA-approved

respirator.[6]

3. How should I properly store 3,5-Dibromobenzonitrile? Proper storage is crucial for

maintaining chemical stability and ensuring safety.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][7]

Store locked up to prevent unauthorized access.[4][7]

For long-term stability, some suppliers recommend storage in a refrigerator or under an inert

atmosphere (like nitrogen or argon) at 2-8°C.[2][8]

Store away from incompatible materials such as strong oxidizing agents.[9][10]

4. What should I do in case of accidental skin or eye contact? Immediate action is required to

mitigate harm.

Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected area

thoroughly with soap and plenty of water.[3][11] Consult a physician if irritation persists.[3]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Remove contact lenses if present and

easy to do.[7] Seek immediate medical attention.[3]

5. How do I handle a spill? In the event of a spill, follow these emergency procedures:

Evacuate personnel from the immediate area and ensure adequate ventilation.[3]

Wear full personal protective equipment, including respiratory protection.[3]

Avoid generating dust.[3]
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Carefully sweep or shovel the spilled material into a suitable, closed container for disposal.

[3]

Do not let the chemical enter drains or waterways.[3]

6. What is the correct fire-fighting procedure for this chemical?

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or a

water spray.[3][4]

Specific Hazards: During a fire, it may emit toxic and irritating fumes, including carbon

oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[3]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Data Presentation
Table 1: Hazard Identification and Classification

Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed Warning[2]

Skin Irritation (Category 2) H315: Causes skin irritation Warning[2]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
Warning[2]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
Warning[2]

Table 2: Summary of First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration and consult a physician

immediately.[3][4]

Skin Contact

Remove contaminated clothing and shoes

immediately. Wash the affected area with soap

and plenty of water. Consult a physician.[3][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if applicable.

Consult a physician immediately.[3][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician

immediately.[3][4]

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₇H₃Br₂N[12]

Molecular Weight 260.92 g/mol [2]

Physical Form
Colorless or white to yellow to brown powder or

crystals.[2]

Melting Point 98 °C[8]

Boiling Point 261.2±20.0 °C (Predicted)[8]

Storage Temperature Refrigerator; 2-8°C under inert gas.[2][8]

Experimental Protocols
Protocol: Accidental Spill Cleanup
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This protocol outlines the steps for safely managing a small-scale laboratory spill of solid 3,5-
Dibromobenzonitrile.

Immediate Response & Area Securement 1.1. Alert all personnel in the immediate vicinity of

the spill. 1.2. Evacuate non-essential personnel from the area.[3] 1.3. Restrict access to the

contaminated area. 1.4. Increase ventilation in the area by opening a fume hood sash.

Don Personal Protective Equipment (PPE) 2.1. Put on the following PPE before approaching

the spill:

Two pairs of nitrile gloves.[3]
A chemical-resistant lab coat or gown.[3]
NIOSH-approved respirator.[6]
Chemical splash goggles.[3]

Containment and Cleanup 3.1. Do not use water or liquid cleaners, as this can spread

contamination. 3.2. Gently cover the spill with an inert absorbent material like sand or

vermiculite to prevent dust from becoming airborne.[7] 3.3. Carefully sweep or scoop the

material and absorbent into a clearly labeled, sealable waste container.[3] Use non-sparking

tools.[4] 3.4. Avoid any actions that create dust.[3]

Decontamination 4.1. Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol), followed by soap and water. 4.2. Place all cleaning materials (wipes, cloths) into the

same labeled hazardous waste container.

Waste Disposal and Post-Cleanup 5.1. Securely seal the hazardous waste container. 5.2.

Dispose of the waste according to institutional and local environmental regulations.[7] 5.3.

Carefully doff all PPE, avoiding contact with contaminated surfaces. Dispose of single-use

items in the hazardous waste container. 5.4. Wash hands and any exposed skin thoroughly

with soap and water.[7] 5.5. Document the spill and cleanup procedure as required by your

institution's safety office.

Visualized Workflow
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Caption: Logical workflow for the safe handling of 3,5-Dibromobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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